Cas no 708255-83-8 (6-cyclopentyl-6-oxo-hexanoic acid)

6-Cyclopentyl-6-oxo-hexanoic acid is a cyclic keto acid derivative with a molecular structure featuring a cyclopentyl group attached to a six-carbon chain terminated by a carboxylic acid and a ketone functionality. This compound is of interest in organic synthesis due to its bifunctional reactivity, enabling its use as an intermediate in the preparation of more complex molecules, such as pharmaceuticals or fine chemicals. The cyclopentyl moiety enhances steric and electronic properties, potentially influencing selectivity in reactions. Its balanced lipophilicity and reactivity make it suitable for applications requiring controlled functional group transformations. The compound is typically handled under standard laboratory conditions, ensuring stability and ease of use in synthetic workflows.

6-cyclopentyl-6-oxo-hexanoic acid structure

708255-83-8 structure

Product Name:6-cyclopentyl-6-oxo-hexanoic acid

CAS No:708255-83-8

MF:C₁₁H₁₈O₃

MW:198.258823871613

CID:1747063

PubChem ID:12060838

Update Time:2025-06-09

6-cyclopentyl-6-oxo-hexanoic acid Chemical and Physical Properties

Names and Identifiers

- Cyclopentanehexanoic acid, -oxo- (9CI)
- 6-cyclopentyl-6-oxo-hexanoic acid
- LogP
- 6-Cyclopentyl-6-oxohexanoic acid
- SCHEMBL15619566
- 6-CYCLOPENTYL-6-OXOHEXANOICACID
- DB-156310
- AKOS006276764
- DTXSID40476700
- 708255-83-8
- MFCD01320145
- MDL： MFCD01320145
- Inchi： 1S/C11H18O3/c12-10(9-5-1-2-6-9)7-3-4-8-11(13)14/h9H,1-8H2,(H,13,14)
- InChI Key： IMEXAZLWJSUWAX-UHFFFAOYSA-N
- SMILES： O=C(CCCCC(=O)O)C1CCCC1

Computed Properties

Exact Mass: 198.125594432g/mol
Monoisotopic Mass: 198.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 54.4Å²

6-cyclopentyl-6-oxo-hexanoic acid Pricemore >>

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